5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid

• IUPAC Name: 5-[[(4-bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C12H12BrNO3S/c1-14(6-10-4-8(13)7-18-10)5-9-2-3-11(17-9)12(15)16/h2-4,7H,5-6H2,1H3,(H,15,16)
• InChI Key: BQGXJJOIQLTBKW-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(O1)C(=O)O)CC2=CC(=CS2)Br
• Molecular Formula: C12H12BrNO3S
• Molecular Weight: 330.20 g/mol

Description

5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid, also known as BMF, is a novel chemical compound that has garnered significant attention in scientific research. BMF is a furan derivative that has a unique chemical structure, making it a promising candidate for various applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes that are involved in cellular processes such as DNA replication and protein synthesis. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, which can lead to a decrease in cellular processes such as DNA replication and protein synthesis. This compound has also been shown to induce apoptosis in cancer cells, leading to their death. Additionally, this compound has been shown to exhibit anti-inflammatory effects, which can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. This compound has also been shown to have low toxicity, making it a safe compound to work with. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret results from lab experiments.

Future Directions

There are several future directions for the study of 5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid. One area of research is to further investigate the mechanism of action of this compound. Understanding the exact mechanism of action of this compound can lead to the development of more effective therapies for cancer and other diseases. Another area of research is to study the pharmacokinetics of this compound, including its absorption, distribution, metabolism, and excretion in the body. This information can be useful in determining the optimal dosage and administration of this compound for therapeutic purposes. Additionally, further studies are needed to investigate the potential of this compound for the treatment of neurological disorders. Overall, the study of this compound has the potential to lead to the development of novel therapies for various diseases.
Conclusion:
In conclusion, this compound is a novel chemical compound that has shown promising results in scientific research. It has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. This compound has several advantages for lab experiments, including its stability and low toxicity. However, its mechanism of action is not fully understood, which can make it difficult to interpret results from lab experiments. Future research on this compound should focus on further investigating its mechanism of action, studying its pharmacokinetics, and exploring its potential for the treatment of neurological disorders.

Synthesis Methods

The synthesis of 5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid involves a series of chemical reactions that require specific reagents and conditions. The first step in the synthesis involves the reaction of 4-bromothiophen-2-ylmethanamine with formaldehyde to form the intermediate compound, 4-bromothiophen-2-ylmethyl-methylamino-methanol. The intermediate product is then reacted with furan-2-carboxylic acid to form this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

5-[[(4-Bromothiophen-2-yl)methyl-methylamino]methyl]furan-2-carboxylic acid has shown promising results in various scientific research studies. It has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, this compound has been shown to exhibit anti-inflammatory effects, which may be useful in the treatment of inflammatory diseases such as arthritis. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.